Cas no 122224-58-2 (6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester)

• Product Name: 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
• CAS No: 122224-58-2
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• CID: 2617916
• Update Time: 2025-10-23

6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 6,7-dichloro-4-oxo-1H-quinoline-3-carboxylate
• ST50992196
• 3-Quinolinecarboxylic acid, 6,7-dichloro-1,4-dihydro-4-oxo-, ethyl ester
• ethyl 6,7-dichloro-4-hydroxyquinoline-3-carboxylate
• 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester

• Inchi： 1S/C12H9Cl2NO3/c1-2-18-12(17)7-5-15-10-4-9(14)8(13)3-6(10)11(7)16/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： PMGNGTDFPXCYNP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O)Cl

Computed Properties

• Exact Mass: 284.996
• Monoisotopic Mass: 284.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 3.01160

Additional information on 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester

6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 122224-58-2, known as 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse applications in pharmacology, agrochemistry, and materials science. The quinoline core of this molecule provides a rigid aromatic framework, while the dichloro substitution at positions 6 and 7 introduces unique electronic and steric properties. The ethoxycarbonyl group at position 3 further enhances the molecule's functional versatility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester. Researchers have employed a variety of strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale applications. The use of green chemistry principles in these syntheses aligns with global efforts to minimize environmental impact.

The structural uniqueness of this compound has led to its exploration in various fields. In pharmacology, 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester has shown potential as a lead compound for anti-tumor agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its dichlorinated quinoline framework has been implicated in modulating cellular signaling pathways, offering new avenues for drug development.

In agrochemistry, this compound has been investigated as a component in fungicides and herbicides. Its ability to disrupt fungal cell membranes and inhibit plant pathogenic enzymes makes it a promising candidate for agricultural applications. Recent field trials have highlighted its efficacy against common crop pathogens while maintaining low toxicity to non-target organisms.

The electronic properties of 6,7-Dichloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester also make it an interesting candidate for materials science applications. Researchers have explored its use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. The molecule's ability to absorb and emit light across a broad spectrum suggests potential applications in optoelectronic devices.

From a structural standpoint, the ethoxycarbonyl group at position 3 plays a critical role in modulating the compound's reactivity and solubility. This group facilitates intramolecular hydrogen bonding, which stabilizes certain conformations and influences the molecule's overall reactivity. Additionally, the dichlorinated substituents at positions 6 and 7 contribute to the molecule's hydrophobicity and electronic delocalization.

Recent computational studies have provided deeper insights into the molecular dynamics of this compound. Advanced quantum mechanical calculations have revealed that the quinoline core exhibits significant conjugation effects, enhancing its stability and reactivity. These findings have been corroborated by experimental data from spectroscopic analyses.

In conclusion, 6,7-Dichloro-1,4-dihydro-4-oxo-3-quino linecarboxylic Acid Ethyl Ester is a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods emerge and its biological activities are better understood, this compound is poised to play an increasingly important role in both academic and industrial settings.